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Compound of Interest

Compound Name: m-PEGS5-nitrile

cat. No.: B609271

An In-depth Technical Guide to m-PEG5-nitrile

This guide provides a detailed overview of the physicochemical properties of m-PEG5-nitrile, a
heterobifunctional PEG linker used in bioconjugation and drug development. It is intended for
researchers, scientists, and professionals in the field of drug development and polymer
chemistry.

Chemical Identity and Properties

m-PEG5-nitrile, also known as methoxy-pentaethylene glycol-nitrile, is a PEG linker that
contains a terminal nitrile group.[1][2] The presence of the hydrophilic polyethylene glycol
(PEG) spacer enhances the solubility of conjugated molecules in aqueous media.[1] The nitrile
functional group can participate in various chemical reactions, such as hydrolysis and
reduction, making it a versatile tool for chemical synthesis.[1][2]

This compound is often utilized as a starting material for creating more complex molecules,
including antiviral, anticancer, and antifungal agents. Furthermore, it has applications as a
crosslinking agent in the development of drug delivery systems and in the design of polymeric
prodrugs. It also serves as a PEG-based PROTAC (Proteolysis Targeting Chimera) linker for
the synthesis of PROTACS, which are molecules designed to selectively degrade target
proteins.

Quantitative Data

The key quantitative properties of m-PEG5-nitrile are summarized in the table below.
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Property Value References
Molecular Formula C12H23NO5

Molecular Weight 261.32 g/mol

Purity >95% - 98%

CAS Number 81836-41-1

Storage and Handling

For long-term stability, m-PEG5-nitrile should be stored at -20°C. When preparing solutions, it
is recommended to use them on the same day. If stock solutions are necessary, they should be
aliquoted and stored in tightly sealed vials at -20°C, where they are generally stable for up to
one month. Before use, the product should be allowed to equilibrate to room temperature for at
least one hour prior to opening the vial.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and characterization of m-PEG5-
nitrile are proprietary to the manufacturers and are not publicly available in the searched
literature. However, general analytical techniques such as Nuclear Magnetic Resonance (NMR)
are used to confirm its structure, and Safety Data Sheets (SDS) are available from suppliers.

Logical Relationships of m-PEGb5-nitrile Properties

The following diagram illustrates the fundamental properties and applications of m-PEG5-
nitrile.
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m-PEG5-nitrile Core Information
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C12H23NO5 261.32 g/mol 81836-41-1 SRSl | Drug Delivery Systems
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Core properties and applications of m-PEG5-nitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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